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Compound of Interest

Compound Name: Clk-IN-T3

Cat. No.: B608927 Get Quote

Application Notes and Protocols: Clk-IN-T3
For Researchers, Scientists, and Drug Development Professionals

Introduction
Clk-IN-T3 is a potent and selective inhibitor of CDC-like kinases (CLKs), with high affinity for

CLK1, CLK2, and CLK3.[1][2][3][4] It also shows inhibitory activity against DYRK1A and

DYRK1B at higher concentrations.[2][4] CLKs are dual-specificity kinases that play a crucial

role in the regulation of pre-mRNA splicing through the phosphorylation of serine/arginine-rich

(SR) proteins.[5][6][7] By inhibiting CLKs, Clk-IN-T3 modulates alternative splicing, a process

frequently dysregulated in diseases such as cancer.[2][8] These application notes provide

detailed information on the solubility, storage, and experimental use of Clk-IN-T3.
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Property Value Reference

Molecular Formula C₂₈H₃₀N₆O₂ [2]

Molecular Weight 482.58 g/mol [2]

CAS Number 2109805-56-1 [2][3]

Appearance Solid powder [9]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[2][3]

Storage (Solvent)
-80°C for up to 2 years, -20°C

for up to 1 year
[1][2]

Solubility and Solution Preparation
Proper dissolution of Clk-IN-T3 is critical for experimental success. It is recommended to use

freshly opened, anhydrous solvents to avoid precipitation, as the compound is hygroscopic.[1]

In Vitro Solubility
Solvent

Maximum
Concentration

Notes Reference

DMSO
≥ 10 mg/mL (≥ 20.7

mM)

Ultrasonic and

warming may be

required.

[1][9]

Ethanol
0.1 - 1 mg/mL (Slightly

soluble)

Gentle warming may

be required.
[5][9]

In Vivo Formulation
For in vivo experiments, it is crucial to prepare fresh solutions on the day of use.[1] Below are

two reported formulations.
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Formulation Maximum Concentration Reference

10% DMSO, 40% PEG300,

5% Tween-80, 45% saline
≥ 2.08 mg/mL (≥ 4.31 mM) [2]

10% DMSO, 90% (20% SBE-

β-CD in saline)
≥ 2.08 mg/mL (≥ 4.31 mM) [1][2]

Experimental Protocols
Preparation of Stock Solutions
It is recommended to prepare a high-concentration stock solution in DMSO, which can then be

diluted to the desired working concentration in cell culture medium or other aqueous buffers.

Materials:

Clk-IN-T3 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Protocol:

Equilibrate the Clk-IN-T3 vial to room temperature before opening.

Weigh the desired amount of Clk-IN-T3 powder in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Vortex the solution thoroughly.
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If the compound does not fully dissolve, gentle warming (e.g., 37°C) and/or sonication can

be used to aid dissolution.[1][4]

Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for shorter periods.[1][2]

In Vitro Cell-Based Assay Workflow
The following diagram outlines a general workflow for an in vitro cell-based assay using Clk-IN-
T3.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11571805/
https://aacrjournals.org/cancerres/article/75/7/1516/607934/CLK2-Is-an-Oncogenic-Kinase-and-Splicing-Regulator
https://pmc.ncbi.nlm.nih.gov/articles/PMC11571805/
https://synapse.patsnap.com/article/what-are-clk-inhibitors-and-how-do-they-work
https://www.benchchem.com/product/b608927?utm_src=pdf-body
https://www.benchchem.com/product/b608927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Treatment

Analysis

Prepare Clk-IN-T3 Stock Solution (in DMSO)

Prepare Working Solutions by Diluting Stock in Culture Medium

Culture and Seed Cells in Multi-well Plates

Treat Cells with a Range of Clk-IN-T3 Concentrations

Incubate for a Defined Period (e.g., 6, 24, 48 hours)

Perform Specific Assay (e.g., Cell Viability, Western Blot, etc.)

Acquire and Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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